Cas no 75-17-2 (Formaldehyde, oxime)

• Product Name: Formaldehyde, oxime
• CAS No: 75-17-2
• MF: CH₃NO
• MW: 45.0406200885773
• MDL: MFCD00058969
• CID: 565808
• PubChem ID: 87569850
• Update Time: 2025-04-19

Formaldehyde, oxime Chemical and Physical Properties

Names and Identifiers

• Formaldehyde, oxime
• FORMOXIME
• carbonyl oxime
• formaldehyde oxime sodium salt
• Formaldehydoxim
• formaldoxime
• Formaldoximesolution
• formyl oxime
• methyleneaminen-oxide
• N-Hydroxymethyleneimine
• Formaldoxime (10% in Water, ca. 2.4mol/L)
• Nitrone
• SQDFHQJTAWCFIB-UHFFFAOYSA-N
• CH2=NOH
• DTXSID9058785
• Methyleneamine N-oxide
• MFCD00058969
• N-methylidenehydroxylamine
• BRN 1697325
• FT-0693372
• 4-01-00-03055 (Beilstein Handbook Reference)
• Formoxime (10% in Water, ca. 2.4mol/L),
• NS00037686
• EINECS 200-845-7
• AKOS009031115
• CCRIS 7741
• F0044
• 420JFM0Z1Q
• methylenenitrone
• 75-17-2
• UNII-420JFM0Z1Q
• CHEMBL324784
• oxime ether
• Formaldehyde oxime
• Q1437379
• formaldoxim
• Formaldoxime (10% in Water, ca. 2.4molL)
• CHEBI:77477
• imine N-oxide
• imine N-oxides
• DTXCID6047733

• MDL： MFCD00058969
• Inchi： 1S/CH3NO/c1-2-3/h3H,1H2
• InChI Key： SQDFHQJTAWCFIB-UHFFFAOYSA-N
• SMILES： ON=C

Computed Properties

• Exact Mass: 45.02150
• Monoisotopic Mass: 45.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 12.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: The pure product is a colorless liquid with extremely strong refractive index
• Density: 1.1330
• Melting Point: 1.3°C
• Boiling Point: 48.9°C (rough estimate)
• Flash Point: 36.3ºC
• Refractive Index: 1.4400 (estimate)
• PSA: 32.59000
• LogP: 0.07620
• Solubility: Soluble in water and acid. It can become water insoluble polymer at room temperature
• Vapor Pressure: 11.4±0.4 mmHg at 25°C

Formaldehyde, oxime Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：LP9720000
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes